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Cat. No.: B224739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing Cobalt-57 (⁵⁷Co) in the quality

control (QC) of gamma cameras. Adherence to these procedures is crucial for ensuring the

accuracy and reliability of imaging data in research and drug development.

Introduction to Cobalt-57 in Gamma Camera QC
Cobalt-57 is a widely used radionuclide for the routine quality control of gamma cameras. With

a half-life of 271.8 days and a principal gamma emission at 122 keV, it serves as a convenient

and long-lasting substitute for Technetium-99m (⁹⁹ᵐTc) (140 keV) in many QC procedures.[1]

The use of ⁵⁷Co, particularly in the form of a solid sheet source, simplifies daily QC tasks and

reduces radiation exposure to personnel compared to preparing liquid-filled flood phantoms.[2]

[3]

Key quality control tests performed with ⁵⁷Co include:

Extrinsic and Intrinsic Uniformity: To assess the uniformity of the detector's response to a

uniform flux of radiation.

Spatial Resolution: To evaluate the camera's ability to distinguish between two points of

radioactivity.

Spatial Linearity: To check for distortions in the image across the field of view.
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Sensitivity: To measure the camera's efficiency in detecting gamma rays.

Properties of Cobalt-57
Property Value

Half-life 271.8 days[4]

Principal Gamma Energy 122.1 keV[5]

Other Gamma Energies 14.4 keV, 136.5 keV[5]

Decay Mode Electron Capture[5]

Quality Control Protocols
Extrinsic Uniformity
Objective: To evaluate the uniformity of the gamma camera system, including the collimator

and the detector. This is typically a daily QC test.[2][6]

Materials:

Cobalt-57 sheet source (flood source) with a uniformity of <1%.[1]

Gamma camera with the collimator to be tested (e.g., Low-Energy High-Resolution, LEHR).

Experimental Protocol:

Preparation:

Mount the desired collimator onto the detector head.

Position the detector head facing upwards.

Carefully place the ⁵⁷Co sheet source on the collimator face, ensuring it covers the entire

useful field of view (UFOV).

Data Acquisition:

Set the energy window for ⁵⁷Co (122 keV) with a 15-20% window width.
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Acquire a flood image with a matrix size of 256x256 or 512x512.[7]

Collect a sufficient number of counts, typically between 5 to 15 million counts for daily QC.

[6] For high-count flood corrections for SPECT, 30 to 120 million counts may be required.

[8]

Data Analysis:

Visually inspect the flood image for any non-uniformities, such as hot or cold spots, which

may indicate malfunctioning photomultiplier tubes (PMTs) or collimator damage.

Quantitatively analyze the uniformity using the camera's software to calculate the integral

and differential uniformity for both the central field of view (CFOV) and the useful field of

view (UFOV).

Acceptance Criteria:

Parameter Recommended Value Action Level

Integral Uniformity (UFOV) < 5%[6]
> 5%, investigate and consider

recalibration.

Differential Uniformity (UFOV) < 3%
> 3%, investigate and consider

recalibration.

Experimental Workflow for Extrinsic Uniformity:
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Extrinsic Uniformity Workflow

Preparation

Data Acquisition

Data Analysis

Results

Mount Collimator

Position Detector Head Upwards

Place ⁵⁷Co Sheet Source on Collimator

Set Energy Window for ⁵⁷Co (122 keV)

Set Matrix Size (e.g., 256x256)

Acquire 5-15 Million Counts

Visual Inspection of Flood Image

Quantitative Uniformity Analysis
(Integral & Differential)

Uniformity < 5%?

Pass

Yes

Fail/Investigate

No
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Intrinsic Uniformity Workflow

Preparation

Data Acquisition

Data Analysis

Results

Remove Collimator

Position Detector Head

Place ⁵⁷Co Point Source at >5x UFOV Distance

Set Energy Window for ⁵⁷Co (122 keV)

Set Matrix Size (e.g., 256x256)

Acquire 5-15 Million Counts

Visual Inspection of Flood Image

Quantitative Uniformity Analysis
(Integral & Differential)

Uniformity < 5%?

Pass

Yes

Fail/Investigate

No
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Spatial Resolution & Linearity Logic

Experimental Setup

Image Acquisition

Evaluation

Outcome

Mount Collimator

Place Bar Phantom on Collimator

Place ⁵⁷Co Sheet Source on Phantom

Acquire High-Resolution Image
(5-10 Million Counts)

Assess Spatial Resolution:
Smallest visible bars

Assess Spatial Linearity:
Straightness of bars

Consistent with Baseline
Degradation or Distortion

(Investigate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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